Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate

• Molecular Formula: C17H22F2N2O3
• Molecular Weight: 340.36 g/mol
• IUPAC Name: ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H22F2N2O3/c1-2-24-17(23)12-4-3-8-21(11-12)9-7-16(22)20-13-5-6-14(18)15(19)10-13/h5-6,10,12H,2-4,7-9,11H2,1H3,(H,20,22)
• InChI Key: JALAFJZIDKJNRI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC(=C(C=C2)F)F

Description

Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate, also known as DFP-10825, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, it has been shown to enhance cognitive function and memory in animal models. In cancer research, it has been found to inhibit the growth of cancer cells in vitro and in vivo. In drug development, it has been explored as a potential lead compound for the development of new drugs.

Mechanism of Action

The mechanism of action of Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate is not fully understood, but it is believed to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). This results in increased activity of the receptor, leading to enhanced cognitive function and memory.
Biochemical and Physiological Effects
Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of acetylcholine in the brain, which is important for cognitive function and memory. It has also been shown to increase the activity of the α7 nAChR, which is involved in learning and memory processes. In addition, it has been found to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate is its specificity for the α7 nAChR, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, its use in lab experiments is limited by its low solubility in aqueous solutions, which can make it difficult to administer to cells or animals.

Future Directions

There are several potential future directions for research on Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate. One area of interest is its potential as a therapeutic agent for the treatment of cognitive disorders, such as Alzheimer's disease. Another area of interest is its potential as a lead compound for the development of new drugs for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate and its effects on various physiological processes.

Synthesis Methods

Ethyl 1-[3-(3,4-difluoroanilino)-3-oxopropyl]-3-piperidinecarboxylate can be synthesized using a multi-step process that involves the reaction of piperidine with 3,4-difluoroaniline, followed by the addition of ethyl acetoacetate and subsequent esterification with ethanol. The final product is obtained through acid hydrolysis and recrystallization.